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Compound of Interest

Compound Name: 3-Hydroxy-dl-kynurenine

Cat. No.: B140754

Signaling Pathway: The Kynurenine Pathway

The kynurenine pathway is the primary route for tryptophan metabolism in mammals. A critical
branch point in this pathway is the conversion of kynurenine to 3-HK, a reaction catalyzed by
the enzyme kynurenine 3-monooxygenase (KMO). The accumulation or depletion of 3-HK and
other neuroactive metabolites in this pathway is associated with a range of physiological and
pathological conditions.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b140754?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

KATs

Xanthurenic Acid

-

3-Hydroxykynurenine

T——kynureninase—P|
3-Hydroxyanthranilic L .
Tryptophan IDOTTDO gl Kynurenine Acid Quinolinic Acid NAD+

KATs Kynurenic Acid
(KYNA)

Brain Tissue Homogenization

:

Protein Precipitation
(e.g., with methanol)

:

Centrifugation

:

Supernatant Collection

:

LC-MS/MS Analysis

:

Data Analysis

Click to download full resolution via product page

« To cite this document: BenchChem. [genetic models with altered 3-Hydroxy-dI-kynurenine
metabolism]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140754#genetic-models-with-altered-3-hydroxy-dI-
kynurenine-metabolism]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b140754?utm_src=pdf-body-img
https://www.benchchem.com/product/b140754#genetic-models-with-altered-3-hydroxy-dl-kynurenine-metabolism
https://www.benchchem.com/product/b140754#genetic-models-with-altered-3-hydroxy-dl-kynurenine-metabolism
https://www.benchchem.com/product/b140754#genetic-models-with-altered-3-hydroxy-dl-kynurenine-metabolism
https://www.benchchem.com/product/b140754#genetic-models-with-altered-3-hydroxy-dl-kynurenine-metabolism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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